Cas no 80038-04-6 (Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI))

• Product name: Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
• CAS No: 80038-04-6
• MF: C₁₉H₂₁N₇O₅
• MW: 427.413943052292
• CID: 724876
• PubChem ID: 136272509

Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,2'-deoxy-8-[(1-oxido-4-quinolinyl)amino]- (9CI)
• LogP
• 2-amino-8-(4-amino-1-oxido-2H-quinolin-1-ium-1-yl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• N-(deoxyguanosin-C(8)-yl)-4-aminoquinoline 1-oxide
• SCHEMBL14809864
• DTXSID401000928
• 8-(4-Amino-1-oxo-1,2-dihydro-1lambda~5~-quinolin-1-yl)-9-(2-deoxypentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
• 80038-04-6

• Inchi： InChI=1S/C19H21N7O5/c20-10-5-6-26(30,11-4-2-1-3-9(10)11)19-22-15-16(23-18(21)24-17(15)29)25(19)14-7-12(28)13(8-27)31-14/h1-5,12-14,27-28H,6-8,20H2,(H3,21,23,24,29)/t12-,13+,14+,26?/m0/s1
• InChI Key： FWZAPBUJXNZPES-LQHRCAOOSA-N
• SMILES： C1C=C(C2=CC=CC=C2[N+]1(C3=NC4=C(N3C5CC(C(O5)CO)O)N=C(NC4=O)N)[O-])N

Computed Properties

• Exact Mass: 427.16041680g/mol
• Monoisotopic Mass: 427.16041680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Tautomer Count: 18
• Topological Polar Surface Area: 179Ų
• Surface Charge: 0